11-[(2-Methoxyethyl)amino]-7,8,9,10-tetrahydrobenzimidazo[1,2-b]isoquinoline-6-carbonitrile

• IUPAC Name: 11-(2-methoxyethylamino)-7,8,9,10-tetrahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitrile
• InChI: InChI=1S/C19H20N4O/c1-24-11-10-21-18-14-7-3-2-6-13(14)15(12-20)19-22-16-8-4-5-9-17(16)23(18)19/h4-5,8-9,21H,2-3,6-7,10-11H2,1H3
• InChI Key: RJORMKYXSIXSDK-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C2CCCCC2=C(C3=NC4=CC=CC=C4N13)C#N
• Molecular Formula: C19H20N4O
• DSSTOX Substance ID: DTXSID301327513
• Molecular Weight: 320.4 g/mol
• Solubility: 11.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 612523-20-3

Description

This compound, also known by its CAS Number 612523-20-3, has a molecular formula of C19H20N4O. Its average mass is 320.388 Da and its monoisotopic mass is 320.163696 Da.

Scientific Research Applications

Chemical Transformations and Synthesis

Studies on chemical transformations under nucleophilic conditions have shown that carbonitrile compounds can lead to a variety of heterocyclic systems, indicating the versatility of such compounds in synthetic chemistry (Ibrahim & El-Gohary, 2016). Similarly, the synthesis of blue-emitting dyes through multicomponent reactions highlights the potential of carbonitrile derivatives in developing fluorescent materials for analytical applications (Afzal et al., 2016).

Heterocyclic Synthesis Techniques

Research on the synthesis of quinazoline-2,4(1H,3H)-diones from carbon dioxide and 2-aminobenzonitriles using ionic liquids as catalysts demonstrates environmentally friendly approaches to heterocyclic synthesis, which could be relevant for developing pharmaceuticals and agrochemicals (Patil et al., 2009).

Antimicrobial and Antioxidant Evaluation

Novel synthetic routes and the biological activities of heterocyclic compounds, such as antimicrobial and antioxidant properties, have been explored, indicating the potential of these molecules in the development of new therapeutic agents (Gouhar et al., 2017).

Computational Studies

DFT calculations on quinoline and quinazoline derivatives have been conducted to understand their electronic properties, which could inform their application in materials science and molecular electronics (Mohamed et al., 2020).

Epidermal Growth Factor Receptor (EGFR) Kinase Inhibition

Research on 4-anilino-6,7-dialkoxyquinoline-3-carbonitrile inhibitors of EGFR kinase and their structural relationship to quinazoline inhibitors suggests potential applications in cancer research and therapy (Wissner et al., 2000).